Cas no 905431-75-6 (3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one)

• Product Name: 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one
• CAS No: 905431-75-6
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 5426084
• Update Time: 2025-05-20

3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-7-(2-piperidin-1-ylethoxy)chromen-4-one
• 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one

• Inchi： 1S/C22H23NO3/c24-22-19-10-9-18(25-14-13-23-11-5-2-6-12-23)15-21(19)26-16-20(22)17-7-3-1-4-8-17/h1,3-4,7-10,15-16H,2,5-6,11-14H2
• InChI Key： RSGALRQARGWNAU-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCCN3CCCCC3)=CC=C2C(=O)C=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one

Exploring the Potential of 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one (CAS No. 905431-75-6) in Modern Research

The compound 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one, identified by its CAS number 905431-75-6, has garnered significant attention in the field of medicinal chemistry and drug discovery. This chromen-4-one derivative is part of a broader class of flavonoids, which are known for their diverse biological activities. Researchers are particularly interested in its structural features, including the piperidin-1-yl moiety and the phenyl substitution, which contribute to its potential pharmacological properties.

In recent years, the scientific community has focused on exploring chromen-4-one derivatives due to their promising applications in targeting various cellular pathways. The incorporation of a piperidine ring in 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one enhances its lipophilicity, potentially improving its bioavailability and membrane permeability. These characteristics make it a candidate for further investigation in drug development, particularly in areas such as kinase inhibition and modulation of inflammatory responses.

One of the most searched questions in the context of flavonoid derivatives is their role in oxidative stress management. Studies suggest that compounds like 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one may exhibit antioxidant properties, which could be leveraged in designing therapies for age-related diseases. Additionally, its structural similarity to other chromone-based molecules has sparked interest in its potential as a scaffold for developing novel small-molecule inhibitors.

The synthesis and optimization of 905431-75-6 have also been topics of discussion in organic chemistry forums. Researchers are exploring efficient synthetic routes to produce this compound with high yield and purity, which is critical for its application in preclinical studies. The ethoxy linker in its structure provides flexibility for further chemical modifications, enabling the creation of analogs with tailored properties.

From an SEO perspective, terms like "chromen-4-one derivatives," "piperidine-containing flavonoids," and "CAS 905431-75-6 applications" are frequently queried by professionals seeking information on this compound. Its potential intersection with neuroprotective agents and metabolic regulators aligns with current trends in personalized medicine and targeted therapy development.

In conclusion, 3-phenyl-7-2-(piperidin-1-yl)ethoxy-4H-chromen-4-one represents a versatile chemical entity with multifaceted research applications. Its unique structure and emerging biological relevance position it as a compound worthy of continued exploration in both academic and industrial settings. Future studies may uncover its full potential in addressing unmet medical needs, particularly in the realm of multi-target drug design.